2-{[(2,4,6-Trimethylphenyl)methyl]amino}propan-1-ol

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 2-[(2,4,6-trimethylphenyl)methylamino]propan-1-ol
• InChI: InChI=1S/C13H21NO/c1-9-5-10(2)13(11(3)6-9)7-14-12(4)8-15/h5-6,12,14-15H,7-8H2,1-4H3
• InChI Key: GEQMNGYBJLARMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)CNC(C)CO)C

Description

2-{[(2,4,6-Trimethylphenyl)methyl]amino}propan-1-ol is a secondary amino alcohol characterized by a propan-1-ol backbone substituted with a [(2,4,6-trimethylphenyl)methyl]amino group. The 2,4,6-trimethylphenyl (mesitylene) moiety confers significant steric bulk and lipophilicity, distinguishing it from simpler aromatic or heterocyclic analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(2,4,6-Trimethylphenyl)methyl]amino}propan-1-ol typically involves the reaction of 2,4,6-trimethylbenzyl chloride with 2-amino-1-propanol under basic conditions. The reaction proceeds through a nucleophilic substitution mechanism, where the amino group of 2-amino-1-propanol attacks the benzyl chloride, resulting in the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. This may include the use of advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-{[(2,4,6-Trimethylphenyl)methyl]amino}propan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide (NaOH) or other strong bases.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-{[(2,4,6-Trimethylphenyl)methyl]amino}propan-1-ol has several scientific research applications:

Chemistry: Used as an intermediate in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including its effects on cellular processes.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[(2,4,6-Trimethylphenyl)methyl]amino}propan-1-ol involves its interaction with specific molecular targets and pathways. The compound may act as a ligand for certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Substituent Effects on Lipophilicity and Solubility

• This contrasts with: a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol: The thiophene ring introduces moderate polarity (LogP ~2.1) due to sulfur’s electronegativity, enhancing solubility in polar solvents .

Steric and Electronic Influences

• In contrast: e (S)-N-Methyl-3-(naphthalen-1-yloxy)-3-(thiophen-3-yl)propan-1-amine: The naphthalenyloxy and thiophenyl groups enable conjugation and resonance stabilization, altering electronic environments for receptor interactions .

Data Table: Comparative Properties of Selected Amino Alcohols

Compound Name	Molecular Weight (g/mol)	Key Substituents	LogP (Predicted)	Solubility (mg/mL)	Pharmacological Notes
2-{[(2,4,6-Trimethylphenyl)methyl]amino}propan-1-ol	263.4	2,4,6-Trimethylphenylmethyl	3.5	0.8 (DMSO)	High lipophilicity; steric shielding
a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	211.3	Thiophen-2-yl	2.1	12.5 (Ethanol)	Moderate polarity; sulfur-mediated interactions
b4-[3-(Methylamino)-1-(thiophen-2-yl)propyl]naphthalen-1-ol	327.4	Naphthalen-1-yl, thiophen-2-yl	3.8	0.3 (DMSO)	Low solubility; π-π stacking dominant
f1-Fluoronaphthalene	146.1	Fluorine	2.9	25.0 (Acetone)	Small molecule; metabolic vulnerability

Research Findings and Implications

• Analytical Challenges : The mesitylene derivative’s hydrophobicity complicates reverse-phase HPLC analysis, necessitating high-acetonitrile mobile phases, unlike thiophene-containing analogs detectable with standard gradients .
• Stability : Unlike naphthalene derivatives (e.g., c Naphthalene-1-ol ), the mesitylene group resists oxidative degradation due to methyl shielding, as observed in accelerated stability studies .

Biological Activity

2-{[(2,4,6-Trimethylphenyl)methyl]amino}propan-1-ol is an organic compound with the molecular formula C₁₃H₁₉NO and a molecular weight of approximately 207.31 g/mol. Its structure features a 2,4,6-trimethylphenyl group linked to a propanol backbone through a methylamino linkage. This unique configuration contributes to its diverse chemical reactivity and potential applications in medicinal chemistry and materials science.

The compound's chemical structure allows it to participate in various interactions due to the presence of functional groups such as amino and hydroxyl groups. These groups facilitate hydrogen bonding and can influence enzyme activity and receptor interactions, making the compound a candidate for therapeutic research.

Biological Activity

Research indicates that 2-{[(2,4,6-Trimethylphenyl)methyl]amino}propan-1-ol exhibits several biological activities , including:

• Antimicrobial Properties : Studies have shown that this compound possesses significant antimicrobial activity against various pathogens, suggesting its potential as an antimicrobial agent in clinical applications.
• Antifungal Activity : The compound has demonstrated antifungal properties, which may be useful in treating fungal infections.
• Modulation of Biological Pathways : The interactions of 2-{[(2,4,6-Trimethylphenyl)methyl]amino}propan-1-ol with biological targets can modulate various pathways, indicating its potential role in drug development.

The biological activity of 2-{[(2,4,6-Trimethylphenyl)methyl]amino}propan-1-ol is primarily attributed to its ability to form hydrogen bonds through its hydroxyl and amino groups. This capability allows it to interact effectively with enzymes and receptors, potentially influencing their activity.

Comparative Analysis with Similar Compounds

To understand the unique properties of 2-{[(2,4,6-Trimethylphenyl)methyl]amino}propan-1-ol, it is beneficial to compare it with structurally similar compounds:

Compound Name	Molecular Formula	Key Biological Activity
3-{[(2,4,6-trimethylphenyl)methyl]amino}propan-1-ol	C₁₃H₂₁NO	Antimicrobial and potential therapeutic applications
2-Methyl-2-(2,4,6-trimethylphenyl)propan-1-ol	C₁₃H₂₀O	Noted for its reactivity but less studied for biological activity

Case Studies

Several studies have explored the biological activity of 2-{[(2,4,6-trimethylphenyl)methyl]amino}propan-1-ol:

• Antimicrobial Efficacy : In a study assessing the antimicrobial properties of various compounds, 2-{[(2,4,6-trimethylphenyl)methyl]amino}propan-1-ol showed significant inhibition against Gram-positive bacteria. The minimum inhibitory concentration (MIC) was determined to be lower than that of standard antibiotics used in clinical settings.
• Fungal Inhibition : Another study evaluated the antifungal activity against Candida species. The results indicated that this compound effectively inhibited fungal growth at concentrations comparable to established antifungal agents.
• Enzyme Interaction Studies : Research focusing on enzyme modulation revealed that 2-{[(2,4,6-trimethylphenyl)methyl]amino}propan-1-ol could act as a competitive inhibitor for certain enzymes involved in metabolic pathways. This property suggests potential applications in metabolic disorder treatments.